5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C16H12ClN3O4S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H12ClN3O4S/c17-11-3-1-10(2-4-11)15-9-14(20-24-15)16(21)19-12-5-7-13(8-6-12)25(18,22)23/h1-9H,(H,19,21)(H2,18,22,23)
• InChI Key: BKWGPTIDGRIPFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N)Cl

Description

5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide is a synthetic compound known for its diverse applications in scientific research. This compound features a complex structure with a chlorophenyl group, a sulfamoylphenyl group, and an oxazole ring, making it a subject of interest in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide typically involves multiple steps, starting with the preparation of the oxazole ring. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and pH.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxazole derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays to study enzyme interactions and cellular processes.

Medicine: It has potential therapeutic applications, including as an inhibitor of specific enzymes or receptors.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and affecting various biochemical pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-thiazole-3-carboxamide
• 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-imidazole-3-carboxamide
• 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-pyrazole-3-carboxamide

Uniqueness

Compared to similar compounds, 5-(4-chlorophenyl)-N-(4-sulfamoylphenyl)-1,2-oxazole-3-carboxamide offers unique properties due to the presence of the oxazole ring, which can influence its reactivity, binding affinity, and overall biological activity. This makes it a valuable compound for specific research applications where these properties are desired.